Cas no 1351631-71-4 (3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate)

• Product Name: 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• CAS No: 1351631-71-4
• MF: C₂₀H₂₃FN₂O₅S
• MW: 422.470427751541
• CID: 6584958
• PubChem ID: 71794356
• Update Time: 2025-06-26

3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• TZLBZYJGCAMTIP-UHFFFAOYSA-N
• 3-(3-methoxyphenylsulfonamido)cyclohexyl (4-fluorophenyl)carbamate
• F6250-0610
• AKOS024544811
• VU0541388-1
• [3-[(3-methoxyphenyl)sulfonylamino]cyclohexyl] N-(4-fluorophenyl)carbamate
• 1351631-71-4

• Inchi： 1S/C20H23FN2O5S/c1-27-17-5-3-7-19(13-17)29(25,26)23-16-4-2-6-18(12-16)28-20(24)22-15-10-8-14(21)9-11-15/h3,5,7-11,13,16,18,23H,2,4,6,12H2,1H3,(H,22,24)
• InChI Key： TZLBZYJGCAMTIP-UHFFFAOYSA-N
• SMILES： C(OC1CCCC(NS(C2=CC=CC(OC)=C2)(=O)=O)C1)(=O)NC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 422.13117117g/mol
• Monoisotopic Mass: 422.13117117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate

3-(3-Methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 1351631-71-4, commonly referred to as 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a cyclohexane ring, a sulfonamide group, and a carbamate moiety. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a promising candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only enhance the yield but also reduce the environmental footprint associated with traditional synthetic routes. The molecule's structure has been extensively studied using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and X-ray crystallography, providing unprecedented insights into its conformational dynamics and intermolecular interactions.

The pharmacological properties of 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate have been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent bioactivity against various enzymes and receptors, making it a valuable tool in drug discovery programs. For instance, its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a potential candidate for treating chronic inflammatory diseases. Additionally, the molecule's selectivity profile has been optimized through iterative medicinal chemistry campaigns, further enhancing its therapeutic potential.

From a materials science perspective, 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate has shown promise as a building block for advanced materials. Its ability to form stable supramolecular assemblies has led to its exploration in the development of stimuli-responsive polymers and self-healing materials. Researchers have leveraged computational modeling techniques to predict the molecule's compatibility with various polymer systems, paving the way for its integration into next-generation materials.

In conclusion, 3-(3-methoxybenzenesulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351631-71-4) is a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, coupled with cutting-edge synthetic and analytical techniques, continues to unlock new possibilities for its utilization in both therapeutic and material science contexts. As research in this area progresses, it is anticipated that this compound will play an increasingly significant role in advancing scientific innovation.